1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine
Overview
Description
1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine, also known as 1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine, is a useful research compound. Its molecular formula is C60H96NO8P and its molecular weight is 990.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
88555-56-0 |
|---|---|
Product Name |
1-Triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine |
Molecular Formula |
C60H96NO8P |
Molecular Weight |
990.4 g/mol |
IUPAC Name |
(4-oxo-2-pyren-1-yloxy-3-triacontanoyloxynonyl) 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C60H96NO8P/c1-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-35-40-57(63)69-60(54(62)39-34-9-7-2)56(49-67-70(64,65)66-48-47-61(3,4)5)68-55-46-44-52-42-41-50-37-36-38-51-43-45-53(55)59(52)58(50)51/h36-38,41-46,56,60H,6-35,39-40,47-49H2,1-5H3 |
InChI Key |
IMENVZXFEUSSEB-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC(C(COP(=O)([O-])OCC[N+](C)(C)C)OC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)C(=O)CCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC(C(COP(=O)([O-])OCC[N+](C)(C)C)OC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)C(=O)CCCCC |
synonyms |
1-triacontanoyl-2-(pyren-1-yl)hexanoyl-sn-glycero-3-phosphocholine C(30)PHPC |
Origin of Product |
United States |
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